Cas no 663616-22-6 (6-tert-butyl-1H,2H,3H-pyrazolo1,5-aimidazol-2-one)
663616-22-6 structure
Product Name:6-tert-butyl-1H,2H,3H-pyrazolo1,5-aimidazol-2-one
CAS No:663616-22-6
MF:C9H13N3O
MW:179.219021558762
CID:1081929
PubChem ID:135741967
Update Time:2025-04-20
6-tert-butyl-1H,2H,3H-pyrazolo1,5-aimidazol-2-one Chemical and Physical Properties
Names and Identifiers
-
- 6-(1,1-dimethylethyl)-1H-Imidazo[1,2-b]pyrazol-2(3H)-one
- 6-tert-butyl-3,5-dihydroimidazo[1,2-b]pyrazol-2-one
- 1H-imidazo[1,2-b]pyrazol-2(3H)-one, 6-(1,1-dimethylethyl)-
- 6-tert-Butyl-1H-imidazo[1,2-b]pyrazol-2(3H)-one
- LogP
- Z1255380764
- 6-tert-Butyl-3H-imidazo[1,2-b]pyrazol-2(5H)-one
- AKOS022176012
- 6-(tert-Butyl)-1H-imidazo[1,2-b]pyrazol-2(3H)-one
- 663616-22-6
- 6-tert-butyl-1,3-dihydroimidazo[1,2-b]pyrazol-2-one
- DTXSID10857643
- EN300-116372
- 6-tert-butyl-1H,2H,3H-pyrazolo[1,5-a]imidazol-2-one
- DB-368932
- 6-tert-butyl-1H,2H,3H-pyrazolo1,5-aimidazol-2-one
-
- Inchi: 1S/C9H13N3O/c1-9(2,3)6-4-7-10-8(13)5-12(7)11-6/h4H,5H2,1-3H3,(H,10,13)
- InChI Key: UFMRZZGKHQAVOV-UHFFFAOYSA-N
- SMILES: O=C1CN2C(=CC(C(C)(C)C)=N2)N1
Computed Properties
- Exact Mass: 179.10599
- Monoisotopic Mass: 179.105862047g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 234
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 46.9Ų
Experimental Properties
- PSA: 46.92
6-tert-butyl-1H,2H,3H-pyrazolo1,5-aimidazol-2-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | T136068-10mg |
6-tert-butyl-1H,2H,3H-pyrazolo[1,5-a]imidazol-2-one |
663616-22-6 | 10mg |
$ 50.00 | 2022-06-03 | ||
| TRC | T136068-50mg |
6-tert-butyl-1H,2H,3H-pyrazolo[1,5-a]imidazol-2-one |
663616-22-6 | 50mg |
$ 210.00 | 2022-06-03 | ||
| TRC | T136068-100mg |
6-tert-butyl-1H,2H,3H-pyrazolo[1,5-a]imidazol-2-one |
663616-22-6 | 100mg |
$ 320.00 | 2022-06-03 | ||
| Alichem | A049005623-1g |
6-(tert-Butyl)-1H-imidazo[1,2-b]pyrazol-2(3H)-one |
663616-22-6 | 95% | 1g |
$675.80 | 2023-09-01 | |
| Chemenu | CM187891-1g |
6-(tert-butyl)-1H-imidazo[1,2-b]pyrazol-2(3H)-one |
663616-22-6 | 95% | 1g |
$669 | 2023-02-02 | |
| Enamine | EN300-116372-0.05g |
6-tert-butyl-1H,2H,3H-pyrazolo[1,5-a]imidazol-2-one |
663616-22-6 | 95% | 0.05g |
$197.0 | 2023-06-08 | |
| Enamine | EN300-116372-0.1g |
6-tert-butyl-1H,2H,3H-pyrazolo[1,5-a]imidazol-2-one |
663616-22-6 | 95% | 0.1g |
$293.0 | 2023-06-08 | |
| Enamine | EN300-116372-0.25g |
6-tert-butyl-1H,2H,3H-pyrazolo[1,5-a]imidazol-2-one |
663616-22-6 | 95% | 0.25g |
$418.0 | 2023-06-08 | |
| Enamine | EN300-116372-0.5g |
6-tert-butyl-1H,2H,3H-pyrazolo[1,5-a]imidazol-2-one |
663616-22-6 | 95% | 0.5g |
$656.0 | 2023-06-08 | |
| Enamine | EN300-116372-1.0g |
6-tert-butyl-1H,2H,3H-pyrazolo[1,5-a]imidazol-2-one |
663616-22-6 | 95% | 1g |
$842.0 | 2023-06-08 |
6-tert-butyl-1H,2H,3H-pyrazolo1,5-aimidazol-2-one Related Literature
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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